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Compound of Interest

Compound Name: 6-Nitroindene

Cat. No.: B15439396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). 6-Nitroindene is a potent mutagen and should be

handled only by trained professionals in a controlled laboratory setting. All users should consult

a complete and verified SDS for 6-Nitroindene before handling this compound.

Introduction
6-Nitroindene is a nitroaromatic compound that has been identified as a potent direct-acting

mutagen.[1] Its chemical structure and properties necessitate stringent safety and handling

protocols to minimize exposure and mitigate potential health risks. This guide provides an in-

depth overview of the known hazards, recommended safety precautions, and general handling

procedures for 6-Nitroindene, compiled from available scientific literature and safety guidelines

for similar hazardous compounds.

Hazard Identification and Classification
While a specific, comprehensive safety data sheet (SDS) for 6-Nitroindene is not readily

available in public databases, its classification as a potent mutagen indicates significant health

hazards. Nitroaromatic compounds as a class are known to be toxic and carcinogenic.[2][3][4]

The primary route of toxicity for nitroaromatics is through metabolic activation to reactive

electrophiles that can form adducts with DNA, leading to mutations.[1][5]
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Known Hazards:

Mutagenicity: 6-Nitroindene has been shown to be a potent direct-acting mutagen in

bacterial assays.[1]

Carcinogenicity: While specific carcinogenicity data for 6-Nitroindene is unavailable, many

nitroaromatic compounds are considered carcinogenic.[6]

General Toxicity: Nitroaromatic compounds can be toxic to living organisms.[3]

Physical and Chemical Properties
A summary of the available physical and chemical properties for 6-Nitroindene is presented in

the table below.

Property Value Source

Chemical Formula C₉H₇NO₂ [7]

Molecular Weight 161.16 g/mol [7]

Appearance Not specified (likely a solid)

Solubility Not specified

Boiling Point Not specified

Melting Point Not specified

Vapor Pressure Not specified

Flash Point Not specified

Autoignition Temperature Not specified

Safety and Handling Precautions
Given the potent mutagenicity of 6-Nitroindene, all work with this compound must be

conducted with the utmost care in a designated and controlled laboratory environment. The

following precautions are based on general guidelines for handling highly hazardous

chemicals, particularly potent mutagens.[5]
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Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is critical. The following PPE is

mandatory when handling 6-Nitroindene:

PPE Type Specification

Gloves

Double-gloving with chemically resistant gloves

(e.g., nitrile) is required. Gloves must be

inspected before use and changed frequently.

Eye Protection
Chemical safety goggles or a full-face shield

must be worn at all times.

Lab Coat
A dedicated, buttoned lab coat, preferably

disposable, should be worn.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If there is a risk of aerosol

generation, a respirator may be necessary.

Engineering Controls
Designated Work Area: All work with 6-Nitroindene must be performed in a designated area,

such as a chemical fume hood, that is clearly marked with appropriate warning signs.

Ventilation: A properly functioning and certified chemical fume hood is essential to prevent

inhalation exposure.

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Handling Procedures
Avoid Inhalation, Ingestion, and Skin Contact: Use appropriate PPE and engineering controls

to prevent all routes of exposure.

Weighing: Weighing of solid 6-Nitroindene should be done in a fume hood or a containment

glove box to avoid dispersal of dust.
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Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Transportation: Transport 6-Nitroindene in sealed, shatter-proof secondary containers.

Decontamination: All surfaces and equipment contaminated with 6-Nitroindene should be

decontaminated using a suitable method.

Waste Disposal: All waste contaminated with 6-Nitroindene must be disposed of as

hazardous chemical waste in accordance with institutional and local regulations.

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Experimental Protocols
Detailed experimental protocols for the synthesis and use of 6-Nitroindene are not widely

available in the public domain. The following represents a generalized workflow for a typical

organic synthesis experiment involving a hazardous compound, which should be adapted with

specific details for any work with 6-Nitroindene.
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Click to download full resolution via product page

Caption: Generalized Experimental Workflow for Handling Hazardous Chemicals.
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Mechanism of Mutagenicity and Potential Signaling
Pathways
The mutagenicity of nitroaromatic compounds like 6-Nitroindene is primarily due to their

metabolic activation to highly reactive intermediates that can bind to DNA, forming DNA

adducts.[1][5] This process can lead to errors during DNA replication and, consequently,

mutations. The general pathway for the metabolic activation of nitroaromatic compounds is

illustrated below.

Metabolic Activation

DNA Damage and Cellular Response

Nitroaromatic Compound
(e.g., 6-Nitroindene) NitrosoaromaticNitroreductases N-Hydroxyarylamine Nitrenium Ion

(Reactive Intermediate)

DNA Adduct

Binds to

DNA

DNA Repair Pathways

Triggers
MutationLeads to (if unrepaired)

Corrects Damage

Click to download full resolution via product page

Caption: Metabolic Activation of Nitroaromatic Compounds and DNA Damage.

The formation of DNA adducts by activated 6-Nitroindene would likely trigger cellular DNA

damage response (DDR) pathways. While specific pathways activated by 6-Nitroindene have

not been elucidated, it is plausible that nucleotide excision repair (NER) and other repair

mechanisms would be involved in an attempt to remove the bulky adducts from the DNA. If the

DNA damage is too extensive to be repaired, the cell may undergo apoptosis (programmed cell

death).
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Caption: Potential Cellular Response to 6-Nitroindene-Induced DNA Damage.

Conclusion
6-Nitroindene is a hazardous chemical that requires stringent safety and handling protocols

due to its potent mutagenicity. Researchers, scientists, and drug development professionals

must adhere to the principles of good laboratory practice, utilize appropriate personal protective

equipment and engineering controls, and be fully aware of the potential risks associated with

this compound. Further research is needed to fully characterize the toxicological profile of 6-
Nitroindene and to elucidate the specific cellular pathways affected by its exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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